Cas no 1805591-70-1 (2-Bromo-3-chloro-4,5,6-trifluoropyridine)

• Product Name: 2-Bromo-3-chloro-4,5,6-trifluoropyridine
• CAS No: 1805591-70-1
• MF: C₅BrClF₃N
• MW: 246.41240978241
• CID: 4900400
• Update Time: 2025-06-15

2-Bromo-3-chloro-4,5,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4,5,6-trifluoropyridine

• Inchi： 1S/C5BrClF3N/c6-4-1(7)2(8)3(9)5(10)11-4
• InChI Key： ACTAQIHETAVXNQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(N=1)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-chloro-4,5,6-trifluoropyridine

Professional Introduction to 2-Bromo-3-chloro-4,5,6-trifluoropyridine (CAS No. 1805591-70-1)

2-Bromo-3-chloro-4,5,6-trifluoropyridine, with the chemical formula C₅H₂BrClF₃N, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of multiple halogen atoms and fluorine substituents makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>CAS number 1805591-70-1 uniquely identifies this compound and ensures consistency in its documentation and communication within the scientific community. As a halogenated pyridine derivative, 2-Bromo-3-chloro-4,5,6-trifluoropyridine exhibits unique electronic and steric properties that make it particularly useful in organic synthesis. The combination of bromine and chlorine atoms provides multiple sites for further functionalization, while the trifluoromethyl group enhances lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in drug discovery. The< strong>fluorine atoms in< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine contribute to its high electronegativity, which can influence the reactivity and binding affinity of the molecule. This property is particularly advantageous in designing selective inhibitors and activators for therapeutic targets.

One of the most compelling aspects of< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine is its role as a key intermediate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>bromine and chlorine substituents allow for further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

The pharmaceutical industry has shown particular interest in< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine due to its versatility in drug design. Recent studies have demonstrated its utility in creating small-molecule probes that interact with specific protein targets. These probes are invaluable tools for understanding disease mechanisms and identifying new therapeutic opportunities. For example, derivatives of this compound have been used to study the activity of tyrosine kinases, which are implicated in various cancers.

In addition to its pharmaceutical applications, 2-Bromo-3-chloro-4,5,6-trifluoropyridine has found use in agrochemical research. Fluorinated pyridines are known for their ability to enhance the efficacy and stability of pesticides and herbicides. The< strong>halogenated structure of this compound contributes to its bioactivity by improving its interaction with biological targets. This has led to the development of new generation agrochemicals that are more effective against resistant strains of pests.

The synthesis of< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common starting materials include pyridine derivatives that undergo halogenation and fluorination reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional functional groups with high precision.

The< strong>CAS number 1805591-70-1 serves as a critical reference point for researchers working with this compound. It ensures that all documentation, including patents and scientific literature, is accurately indexed and accessible. This standardization is essential for collaborative research efforts where precise identification of chemical entities is paramount.

In conclusion,< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine is a versatile and valuable compound with significant applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like< strong>2-Bromo-3-chloro-4,5,6-trifluoropyridine will undoubtedly play a crucial role in advancing scientific discovery.